methyl 2-(1-naphthoylamino)-3-phenylacrylate

• IUPAC Name: methyl (Z)-2-(naphthalene-1-carbonylamino)-3-phenylprop-2-enoate
• InChI: InChI=1S/C21H17NO3/c1-25-21(24)19(14-15-8-3-2-4-9-15)22-20(23)18-13-7-11-16-10-5-6-12-17(16)18/h2-14H,1H3,(H,22,23)/b19-14-
• InChI Key: ROKGJIQTMIOJFY-RGEXLXHISA-N
• Canonical SMILES: COC(=O)C(=CC1=CC=CC=C1)NC(=O)C2=CC=CC3=CC=CC=C32
• Isomeric SMILES: COC(=O)/C(=C/C1=CC=CC=C1)/NC(=O)C2=CC=CC3=CC=CC=C32
• Molecular Formula: C21H17NO3
• Molecular Weight: 331.4 g/mol

Description

Methyl 2-(1-naphthoylamino)-3-phenylacrylate, also known as JWH-250, is a synthetic cannabinoid that has gained popularity in recent years as a research tool in the field of pharmacology. JWH-250 is a derivative of the aminoalkylindole family of compounds, which are known to have a high affinity for the cannabinoid receptors found in the human body.

Mechanism of Action

Methyl 2-(1-naphthoylamino)-3-phenylacrylate acts as a partial agonist at the CB1 and CB2 receptors, which are part of the endocannabinoid system in the human body. This system plays a role in regulating a variety of physiological processes, including pain, inflammation, and mood. By binding to these receptors, this compound can modulate the activity of the endocannabinoid system, leading to a range of effects on the body.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects on the human body. It has been shown to reduce pain and inflammation in animal models, as well as to have anxiolytic and anticonvulsant effects. However, it has also been associated with a range of negative side effects, including nausea, vomiting, and tachycardia.

Advantages and Limitations for Lab Experiments

Methyl 2-(1-naphthoylamino)-3-phenylacrylate has several advantages as a research tool, including its high affinity for the CB1 and CB2 receptors, which allows for precise targeting of the endocannabinoid system. However, it also has several limitations, including its potential for negative side effects and the fact that it is a synthetic compound that may not accurately reflect the effects of natural cannabinoids found in the human body.

Future Directions

There are several potential future directions for research on methyl 2-(1-naphthoylamino)-3-phenylacrylate and other synthetic cannabinoids. One area of interest is the potential use of these compounds in the treatment of conditions such as chronic pain and epilepsy. Another area of interest is the development of more selective agonists and antagonists for the CB1 and CB2 receptors, which could allow for more precise targeting of the endocannabinoid system. Additionally, further research is needed to better understand the long-term effects of synthetic cannabinoids on the human body.

Scientific Research Applications

Methyl 2-(1-naphthoylamino)-3-phenylacrylate has been used extensively in scientific research to study the effects of synthetic cannabinoids on the human body. It has been shown to have a high affinity for the CB1 and CB2 receptors, which are found primarily in the brain and immune system, respectively. This compound has been used to study the effects of synthetic cannabinoids on pain, inflammation, and anxiety, as well as their potential use in the treatment of conditions such as multiple sclerosis and epilepsy.